Cas no 1806038-51-6 (6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806038-51-6
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 4814455
• Update Time: 2025-11-06

6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F4NO3/c9-2-5-1-4(3-14)6(7(15)13-5)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： COUYSGLGCNDFQP-UHFFFAOYSA-N
• SMILES： FCC1=CC(C=O)=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806038-51-6)

6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde, with the CAS number 1806038-51-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a fluoromethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, makes this compound a versatile intermediate in the synthesis of various bioactive molecules.

The fluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone in medicinal chemistry, with studies demonstrating that fluorinated compounds often exhibit improved pharmacokinetic profiles. The hydroxy group in this compound introduces polarity and potential hydrogen bonding capabilities, which can be exploited in the design of targeted therapies. Meanwhile, the trifluoromethoxy group contributes to electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule.

Recent advancements in synthetic methodologies have enabled more efficient access to such complex pyridine derivatives. The synthesis of 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves multi-step reactions that require careful optimization to ensure high yield and purity. One of the key challenges in its synthesis is the introduction of the trifluoromethoxy group, which often necessitates specialized reagents and conditions to achieve regioselectivity. However, recent innovations in catalytic systems have made it possible to perform these transformations under milder conditions, reducing costs and environmental impact.

In the realm of pharmaceutical research, this compound has been explored as a precursor for various therapeutic agents. Its structural framework is amenable to further functionalization, allowing researchers to tailor properties such as solubility, bioavailability, and target specificity. For instance, modifications at the carboxaldehyde position can yield derivatives with enhanced binding affinity to biological targets. Additionally, the presence of both hydroxyl and fluoromethyl groups provides opportunities for dual functionality, enabling the development of molecules with synergistic effects.

One particularly intriguing application of 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is in the field of oncology. Pyridine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The electronic distribution influenced by the fluoromethyl and trifluoromethoxy groups can be leveraged to design molecules that selectively inhibit aberrant signaling pathways in tumor cells. Preliminary studies have suggested that derivatives of this compound exhibit potent activity against certain cancer models, making it a valuable scaffold for further investigation.

The agrochemical industry has also recognized the potential of this compound as a building block for novel pesticides and herbicides. The structural features present in 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde contribute to its ability to interact with biological targets in plants and pests. By modifying specific functional groups, researchers can develop compounds that offer improved efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices, where precision-targeted solutions are essential for maintaining crop yields without harming non-target organisms.

From a computational chemistry perspective, understanding the behavior of this compound requires sophisticated modeling techniques. The interplay between electronic effects and steric hindrance can be accurately predicted using density functional theory (DFT) and other computational methods. These insights are crucial for guiding synthetic efforts and optimizing molecular properties. Furthermore, virtual screening techniques have been employed to identify potential derivatives with enhanced biological activity, streamlining the drug discovery process.

The industrial production of 6-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde presents unique challenges due to its complexity and sensitivity. Process chemists must navigate issues such as reaction scalability, impurity control, and waste management to ensure commercial viability. Recent developments in green chemistry have encouraged the adoption of solvent-free reactions and catalytic processes that reduce reliance on hazardous materials. These innovations not only improve sustainability but also enhance cost-effectiveness by minimizing raw material consumption.

Future research directions for this compound are likely to focus on expanding its applications across different therapeutic areas. The versatility of its structural framework allows for exploration in fields beyond oncology and agrochemistry, such as neurology and infectious diseases. By leveraging cutting-edge synthetic strategies and biotechnological tools, scientists aim to unlock new therapeutic possibilities derived from this promising scaffold.